Cas no 28148-63-2 (3,4,5,6-Tetrahydroxy-2-methoxy-5-methylcyclohex-2-en-1-one)
28148-63-2 structure
Product Name:3,4,5,6-Tetrahydroxy-2-methoxy-5-methylcyclohex-2-en-1-one
CAS No:28148-63-2
MF:C8H12O6
MW:204.177283287048
CID:286691
Update Time:2023-08-02
3,4,5,6-Tetrahydroxy-2-methoxy-5-methylcyclohex-2-en-1-one Chemical and Physical Properties
Names and Identifiers
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- 2-Cyclohexen-1-one,3,4,5,6-tetrahydroxy-2-methoxy-5-methyl- (8CI,9CI)
- Spinulosinquinol hydrate
- Spinulosin quinol hydrate
- 3,4,5,6-Tetrahydroxy-2-methoxy-5-methylcyclohex-2-en-1-one
-
- Inchi： 1S/C8H12O6/c1-8(13)6(11)3(9)5(14-2)4(10)7(8)12/h6-7,9,11-13H,1-2H3
- InChI Key： LRBPRGJTEKWLOW-UHFFFAOYSA-N
- SMILES： OC1(C)C(C(C(=C(C1O)O)OC)=O)O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 296
- Topological Polar Surface Area: 107
3,4,5,6-Tetrahydroxy-2-methoxy-5-methylcyclohex-2-en-1-one Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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